Cas no 124311-20-2 (Phenol, 3-ethyl-2,4,6-triiodo-)

• Product Name: Phenol, 3-ethyl-2,4,6-triiodo-
• CAS No: 124311-20-2
• MF: C₈H₇I₃O
• MW: 499.853999376297
• CID: 2760391
• PubChem ID: 10195916
• Update Time: 2025-04-21

Phenol, 3-ethyl-2,4,6-triiodo- Chemical and Physical Properties

Names and Identifiers

• DTXSID20436569
• 124311-20-2
• SCHEMBL7926662
• Phenol, 3-ethyl-2,4,6-triiodo-

• Inchi： 1S/C8H7I3O/c1-2-4-5(9)3-6(10)8(12)7(4)11/h3,12H,2H2,1H3
• InChI Key： LGECDBRPRCZUNH-UHFFFAOYSA-N
• SMILES： IC1C(=C(C=C(C=1CC)I)I)O

Computed Properties

• Exact Mass: 499.7631Da
• Monoisotopic Mass: 499.7631Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų